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Compound of Interest

Compound Name: 2-Fluoro-4-methoxy-5-nitropyridine

Cat. No.: B11780296 Get Quote

Immediate Hazard Assessment & Identification
Before initiating any disposal procedure, verify the chemical identity and immediate hazard

profile. This compound is a fluorinated nitro-heterocycle, combining the reactivity of an

electrophilic aromatic ring with the thermal sensitivity of a nitro group.

Chemical Identity Card
Parameter Detail

Chemical Name 2-Fluoro-4-methoxy-5-nitropyridine

CAS Number 1936090-04-8 (or related analogs like 456-24-6)

Molecular Formula C₆H₅FN₂O₃

Physical State Solid (typically crystalline powder)

Primary Hazards
Skin/Eye Irritant, Respiratory Irritant, Potential

Sensitizer

Reactivity Hazard

High

Reactivity.[1][2] The C2-Fluorine is highly

activated by the C5-Nitro group and Pyridine

Nitrogen.
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Critical Safety Warning (The "Why" Behind the Protocol)
Do NOT mix this waste with strong bases (e.g., Sodium Hydroxide, concentrated amines).

Mechanism: The electron-withdrawing nitro group at position 5 and the ring nitrogen make

the carbon at position 2 highly electrophilic.

Risk: Contact with strong nucleophiles (bases) triggers rapid Nucleophilic Aromatic

Substitution (

), displacing the fluoride ion. This reaction is exothermic and can cause thermal runaway or
over-pressurization in a closed waste container.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may provide insufficient protection against fluorinated heterocycles in

solution.

PPE Category Requirement Rationale

Hand Protection

Double-gloving recommended.

Inner: Nitrile (4 mil). Outer:

Nitrile (8 mil) or Laminate

(Silver Shield®) if dissolved in

ketones/DCM.

Fluorinated pyridines can

penetrate standard nitrile if

dissolved in organic carriers.

Eye Protection Chemical Splash Goggles.

Dust or splash can cause

severe ocular irritation

(Category 2A).

Respiratory

N95 (for solids) or Half-mask

with OV/P100 cartridges (for

solutions).

Prevents inhalation of dust or

solvent vapors.[2][3][4][5][6]

Body
Lab coat (buttoned) +

Chemical-resistant apron.

Protects against dust

accumulation on clothing.

Waste Segregation Logic
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Proper segregation is the single most effective safety control. This compound contains

Fluorine, mandating its classification as Halogenated Waste.

Decision Logic for Disposal
Halogenated vs. Non-Halogenated: Even though it contains only Fluorine (and not

Chlorine/Bromine), it must be treated as Halogenated Waste.

Reasoning: Incineration of this compound generates Hydrogen Fluoride (HF). Facilities must

use incinerators equipped with acid gas scrubbers to capture HF. Sending this to a non-

halogenated fuel blending stream can damage incinerator linings and violate emissions

permits.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11780296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: 2-Fluoro-4-methoxy-5-nitropyridine

Physical State?

Solid / Powder Solution / Mother Liquor

Solid Waste Container
(Label: Toxic, Halogenated Organic)

Double Bag

Solvent Type?

Halogenated Waste Stream
(DCM, Chloroform, etc.)

Contains Halogens

Non-Halogenated Solvent
(Methanol, Ethyl Acetate)

No Halogens

Segregate into
HALOGENATED Waste Drum

Contaminated by Fluorine
Must go to Halo Stream

Approved TSDF Facility

Incineration w/ Scrubber

Click to download full resolution via product page

Figure 1: Decision tree for segregating fluorinated pyridine waste. Note that even if dissolved in

non-halogenated solvents, the presence of the fluorinated solute dictates the "Halogenated"

disposal path.
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid

Containment: Do not dump loose powder into a drum. Place the solid in a screw-cap jar or

double-bag it in thick polyethylene bags.

Labeling: Label the inner container clearly: "Contains 2-Fluoro-4-methoxy-5-nitropyridine -

TOXIC - FLUORINATED".

Packing: Place the sealed inner container into the laboratory's Solid Hazardous Waste drum.

Documentation: Ensure the waste manifest lists "Fluorinated Organic Solid."

Scenario B: Disposal of Reaction Mixtures (Solutions)
pH Check: Dip a pH strip into the waste solution.

If Basic (pH > 8): Carefully neutralize with dilute acid (e.g., 1M HCl) to pH 6-7. Caution:

This may generate heat.[3][6][7] Perform in an ice bath.

If Acidic/Neutral: Proceed to step 2.

Solvent Compatibility: Verify the carrier solvent.

Transfer: Pour into the Halogenated Organic Waste carboy.

Crucial: Do not overfill (leave 10% headspace).

Rinsing: Rinse the original glassware with a small amount of Acetone or Dichloromethane

and add the rinse to the same Halogenated Waste container.

Scenario C: Spill Cleanup (Emergency)
Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don N95 respirator, goggles, and double gloves.
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Suppression: Cover the spill with a damp paper towel or absorbent pad to prevent dust

generation. Do not dry sweep.

Collection: Scoop the damp material into a wide-mouth jar.

Decontamination: Wipe the surface with a mild soap solution, followed by water. Place all

wipes in the solid waste container.

Regulatory & Compliance Context (RCRA)
In the United States, this compound is not explicitly listed on the EPA "P-List" or "U-List."

Therefore, it is regulated based on Characteristics:

Ignitability (D001): If in a flammable solvent (Flash point < 60°C).

Reactivity (D003): Potential (though low) for explosive mixtures if heated under confinement

due to the nitro group.

Toxicity: While not a specific "T-listed" waste, the generator must apply "Knowledge of

Process" to classify it as toxic.

Final Disposition: High-temperature incineration at a permitted TSDF (Treatment, Storage, and

Disposal Facility) capable of handling halogenated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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